2-Chloro-4-butylaniline

• Molecular Formula: C10H14ClN
• Molecular Weight: 183.68 g/mol
• IUPAC Name: 4-butyl-2-chloroaniline
• InChI: InChI=1S/C10H14ClN/c1-2-3-4-8-5-6-10(12)9(11)7-8/h5-7H,2-4,12H2,1H3
• InChI Key: SBQLTYQXDUMEPE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC(=C(C=C1)N)Cl

Description

2-Chloro-4-butylaniline is a substituted aniline derivative featuring a chlorine atom at the 2-position and a butyl group at the 4-position of the aromatic ring.

Comparison with Similar Compounds

Comparison with Similar Compounds

Instead, it focuses on C-(4-butyl-morpholin-2-yl)-methylamine dihydrochloride, a morpholine derivative with a butyl substituent and an acetamidomethyl group. Below is a comparative analysis based on indirect inferences:

Key Differences

Property	2-Chloro-4-butylaniline (Hypothetical)	C-(4-butyl-morpholin-2-yl)-methylamine dihydrochloride
Core Structure	Substituted aniline	Morpholine derivative with acetamidomethyl group
Functional Groups	-NH₂, -Cl, -C₄H₉	-NH₂ (amine), -O (ether), -C₄H₉ (butyl), -NHAc (acetamido)
Molecular Weight	Not available	172.271 g/mol
Purity	Not available	98% (raw supplier), 95% (reagent supplier)
Synthetic Complexity	Likely moderate	High (requires multi-step synthesis and purification)

Research Findings and Data Gaps

• The latter may require halogenation of 4-butylaniline or alkylation of 2-chloroaniline .
• Biological Activity: No studies on 2-Chloro-4-butylaniline were identified. In contrast, morpholine derivatives are often explored for antimicrobial or CNS-targeting activity due to their structural similarity to bioactive molecules.

Limitations of Current Evidence